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Compound of Interest

Compound Name: 1-Methyl-2-indolinone

Cat. No.: B031649 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe disposal of 1-
Methyl-2-indolinone, ensuring compliance with general safety protocols and minimizing risk.

1-Methyl-2-indolinone is classified as a hazardous substance, known to cause skin and

serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to strict

disposal procedures is paramount.

Hazard and Property Overview
A summary of the key hazard classifications and physical properties of 1-Methyl-2-indolinone
is provided below to inform safe handling and disposal decisions.
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Property Data Reference

GHS Hazard Class Skin Irritant (Category 2) [2]

Eye Irritant (Category 2) [2]

Specific Target Organ Toxicity

(STOT) - Single Exposure

(Category 3), Respiratory

System

[2]

Signal Word Warning [1]

Form Solid

Melting Point 85-88 °C [3]

Storage
Keep in a dry place, container

tightly closed, and refrigerated.
[4]

Incompatible Materials Strong oxidizing agents [1]

Step-by-Step Disposal Protocol for 1-Methyl-2-
indolinone
The following procedures are based on general best practices for the disposal of hazardous

chemical waste. Always consult your institution's specific Environmental Health and Safety

(EHS) guidelines and local regulations.

Personal Protective Equipment (PPE)
Before handling 1-Methyl-2-indolinone for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from spills.
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Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the solid form.

Waste Categorization and Segregation
Hazardous Waste: Due to its irritant properties, 1-Methyl-2-indolinone must be treated as

hazardous chemical waste.[1][5]

Do Not Mix: Do not mix 1-Methyl-2-indolinone waste with other waste streams, particularly

incompatible materials like strong oxidizing agents.[1][5] Keep it segregated to avoid

unintended chemical reactions.

Separate Solids and Liquids: Collect solid 1-Methyl-2-indolinone waste separately from any

solutions containing the compound.

Container Selection and Labeling
Appropriate Containers: Use a container that is compatible with the chemical. For solid

waste, a securely sealed plastic or glass container is suitable. For liquid waste, use a

container designed for liquids that can be tightly sealed to prevent leaks.[5][6]

Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS

WASTE".[5] The label must also include:

The full chemical name: "1-Methyl-2-indolinone".

The approximate quantity or concentration.

The date when the waste was first added to the container.

On-site Accumulation and Storage
Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation.[7]

Secure Storage: Keep the container closed at all times except when adding waste.[5][6][8]

Ensure it is stored in a way that prevents spills or leaks, such as in secondary containment.
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Follow Accumulation Limits: Be aware of your facility's limits for the amount of hazardous

waste that can be stored in an SAA (e.g., a maximum of 55 gallons).[7]

Disposal Request and Pickup
Contact EHS: Do not dispose of 1-Methyl-2-indolinone down the drain or in the regular

trash.[1] Contact your institution's Environmental Health and Safety (EHS) or equivalent

department to arrange for pickup.[5][7]

Complete Paperwork: Fill out any required hazardous material pickup request forms

accurately, providing all necessary information about the waste.[5]

Spill and Decontamination Procedures
Spill Cleanup: In case of a spill, collect the material and any contaminated debris into a

designated hazardous waste container.[5]

Empty Containers: The first rinse of a container that held 1-Methyl-2-indolinone should be

collected and disposed of as hazardous waste. For highly toxic chemicals, the first three

rinses must be collected.[9]

Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste like 1-Methyl-2-indolinone.
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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